N-butyl-4-oxo-8-phenyl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: N-butyl-4-oxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C16H19N5O2/c1-2-3-9-17-14(22)13-15(23)21-11-10-20(16(21)19-18-13)12-7-5-4-6-8-12/h4-8H,2-3,9-11H2,1H3,(H,17,22)
• InChI Key: OAVRCEPCHGWRTH-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=NN=C2N(CCN2C1=O)C3=CC=CC=C3
• Molecular Formula: C16H19N5O2
• Molecular Weight: 313.35 g/mol

Description

Compounds with similar structures, such as those containing an imidazole ring, are known to have a wide range of biological activities. They can be found in many important synthetic drug molecules and have been used in the development of new drugs.

Scientific Research Applications

Drug Discovery

This compound’s unique structure suggests potential applications in drug discovery. Its scaffold is reminiscent of structures found in biologically active molecules, which could be exploited for the development of new pharmaceuticals. .

Biological Activity Research

The structural similarity of this compound to tropane alkaloids suggests it could display a wide array of interesting biological activities. .

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. For instance, some imidazole derivatives have been found to have antiviral, anti-inflammatory, and anticancer activities.

Safety and Hazards

The safety and hazards associated with a compound depend on its structure and properties. For instance, some compounds may be harmful if swallowed, cause skin irritation, or be hazardous to the environment.

Future Directions

The future directions in the study of such compounds could involve further exploration of their biological activities and potential therapeutic applications. For instance, there is ongoing interest in the development of new drugs based on imidazole derivatives due to their broad range of biological activities.